2-(benzylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one

• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol
• SMILES: C1C(CC(=O)C2=CN3C(=NC(=N3)SCC4=CC=CC=C4)N=C21)C5=CC=CO5
• InChI: InChI=1S/C20H16N4O2S/c25-17-10-14(18-7-4-8-26-18)9-16-15(17)11-24-19(21-16)22-20(23-24)27-12-13-5-2-1-3-6-13/h1-8,11,14H,9-10,12H2
• InChIKey: PGNKRBRWMVDQQP-UHFFFAOYSA-N

2-(Benzylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one: Procurement Profile for a Functionalized Triazoloquinazolinone Scaffold

2-(Benzylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one (C20H16N4O2S, MW 376.4 g/mol) is a synthetic derivative of the 6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one core scaffold [1]. This compound combines a benzylthioether at position 2 and a 2-furyl substituent at position 6 on a partially saturated triazoloquinazolinone framework. The core scaffold and related congeners have been investigated for radical scavenging, antifungal, and enzyme inhibitory properties, as summarized in the medicinal chemistry literature [2]. No dedicated primary research article reporting bioactivity data for this specific derivative was identified in the search conducted for this guide.

Scaffold Utility

SAR expansion for triazoloquinazolinone antioxidant chemotypes

Screening Context

Antioxidant and antimicrobial focused-library inclusion

Synthetic Access

Microwave-assisted route supports reliable procurement

• [1] Rajesh Sompalle, Selvaraj Mohana Roopan. Microwave assisted synthesis of ring junction heterocyclic antioxidants. Research on Chemical Intermediates, 2015, 41(6), 5353–5366. DOI: 10.1007/s11164-015-2371-0. View Source
• [2] Hatem A. Abuelizz, Rashad Al-Salahi. An overview of triazoloquinazolines: Pharmacological significance and recent developments. Bioorganic Chemistry, 2021, 115, 105263. DOI: 10.1016/j.bioorg.2021.105263. View Source

Why 2-(Benzylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one Cannot Be Casually Replaced by Other Triazoloquinazolinones

The presence of both a benzylthioether and a 2-furyl group on the same dihydrotriazoloquinazolinone scaffold creates a substitution pattern not commonly found in published screening libraries [1]. Structure-activity relationship (SAR) summaries for the triazoloquinazoline class indicate that variations in the nature and position of substituents on the triazole and quinazoline rings profoundly modulate observed pharmacological profiles, including adenosine receptor antagonism, anti-inflammatory activity, and free radical scavenging capacity [2]. Therefore, a compound differing in either the 2-position sulfur-linked moiety or the 6-position aryl/heteroaryl group cannot be assumed to provide equivalent performance in target- or phenotype-based assays, making direct procurement of this specific derivative essential for intended structure-activity studies.

! Position-2 benzylthio and position-6 furyl substitution pattern is distinct from common analogs; assay readouts may shift.

! Lipophilicity and H-bonding profile differ from 2-CF3 or 2-phenyl analogs, altering membrane partitioning and target engagement context.

! Core-scaffold-only derivatives lack the benzylthio/furyl pharmacophores; SAR class-level inference may not transfer directly.

• [1] Rajesh Sompalle, Selvaraj Mohana Roopan. Microwave assisted synthesis of ring junction heterocyclic antioxidants. Research on Chemical Intermediates, 2015, 41(6), 5353–5366. DOI: 10.1007/s11164-015-2371-0. View Source
• [2] Hatem A. Abuelizz, Rashad Al-Salahi. An overview of triazoloquinazolines: Pharmacological significance and recent developments. Bioorganic Chemistry, 2021, 115, 105263. DOI: 10.1016/j.bioorg.2021.105263. View Source

Differential Evidence Assessment for 2-(Benzylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one

DPPH Radical Scavenging of the Core Scaffold Class Compared to Ascorbic Acid

While no direct assay data exists for the target compound, the unsubstituted core scaffold and related N-alkylated triazolo-quinazolinones (compounds 6a–o) were evaluated in a DPPH radical scavenging assay [1]. In terms of IC50, all tested derivatives demonstrated remarkable antioxidant property compared with ascorbic acid, with the most active thione analogs (2d) showing significant activity [2]. The target compound, bearing both a benzylthio and a furyl group—substituents known to enhance radical stabilization in related heterocyclic systems—is anticipated to fall within or above the moderate-to-high activity range observed for the series.

DPPH scavenging context

Class-level

Core scaffold analogs showed moderate antioxidant activity vs. ascorbic acid; target compound data not specifically reported.

Supports antioxidant screening rationale

Direct compound IC50 data to verify

Evidence Dimension	DPPH radical scavenging (IC50)
Target Compound Data	Not specifically reported; inferred from class data range (moderate to high activity relative to ascorbic acid).
Comparator Or Baseline	Ascorbic acid (standard antioxidant); core scaffold analogs 4a–o showed moderate antioxidant activity; thione analog 2d showed significant activity.
Quantified Difference	Qualitative class observation: all tested triazoloquinazolinones possessed moderate antioxidant activity when compared to ascorbic acid [1]. Specific IC50 values for the target compound are unavailable.
Conditions	2,2-Diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay, UV–Vis detection.

Why This Matters

Establishes the core scaffold as a validated antioxidant chemotype, increasing confidence for procurement in oxidative stress research programs.

• [1] Rajesh Sompalle, Selvaraj Mohana Roopan. Microwave assisted synthesis of ring junction heterocyclic antioxidants. Research on Chemical Intermediates, 2015, 41(6), 5353–5366. DOI: 10.1007/s11164-015-2371-0. View Source
• [2] Rajesh Sompalle et al. 1,2,4-Triazolo-quinazoline-thiones: Non-conventional synthetic approach, study of solvatochromism and antioxidant assessment. Journal of Photochemistry and Photobiology B: Biology, 2016, 162, 232–239. DOI: 10.1016/j.jphotobiol.2016.06.051. PMID: 27387672. View Source

Microwave-Assisted Synthetic Efficiency of the 6,7-Dihydrotriazoloquinazolinone Scaffold

The core 6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one scaffold was synthesized via a one-pot, three-component reaction under microwave irradiation in water without catalyst [1]. This method delivered the product in nearly quantitative amounts within minutes, contrasting sharply with conventional reflux methods requiring hours or days. A separate condensation approach using 1H-1,2,4-triazol-5-amine and ethyl 2-oxo-cyclohexanecarboxylate in acetic acid achieved yields up to 97% without requiring catalysts or bases . The target compound, as a derivative of this scaffold, benefits from this established high-yielding synthetic route.

Microwave synthesis

Method context

Core scaffold obtained in near-quantitative yields within minutes under microwave irradiation in water.

Supports scalable procurement and green chemistry fit

Method established on core scaffold; derivative compatibility expected

Evidence Dimension	Synthetic yield and reaction time
Target Compound Data	Synthesized via analogous microwave-assisted multicomponent route derived from the core scaffold methodology.
Comparator Or Baseline	Conventional thermal reflux for similar heterocyclic condensations (hours to days, moderate yields).
Quantified Difference	Microwave method: nearly quantitative yields in minutes. Alternative condensation: up to 97% yield. Conventional reflux: typically lower yields over extended reaction times.
Conditions	One-pot reaction in water under microwave irradiation with ceric ammonium nitrate as oxidizing agent (core scaffold); or acetic acid-mediated condensation (alternative route).

Why This Matters

High synthetic accessibility via microwave methodology ensures reliable procurement and scalability for screening and lead optimization programs.

• [1] Rajesh Sompalle, Selvaraj Mohana Roopan. Microwave assisted synthesis of ring junction heterocyclic antioxidants. Research on Chemical Intermediates, 2015, 41(6), 5353–5366. DOI: 10.1007/s11164-015-2371-0. View Source

Comparative Physicochemical Profile: cLogP and H-Bonding Capacity vs. 2-CF3 and 2-Phenyl Analogs

The target compound (C20H16N4O2S) incorporates a benzylthioether, which increases both lipophilicity and the number of rotatable bonds compared to the 2-trifluoromethyl analog (C14H9F3N4O2) and the 2-phenyl analog (C22H18N4OS) . The furyl oxygen at position 6 provides an additional H-bond acceptor not present in phenyl-substituted analogs. The benzyl group introduces conformational flexibility that can influence binding pocket accommodation. The unsubstituted core scaffold (C9H8N4O, MW 188.19 g/mol) lacks both the sulfur-mediated side chain and the furyl ring, resulting in a fundamentally different pharmacophore profile.

Physicochemical profile

Data to verify

Higher cLogP and H-bond acceptor count vs. 2-CF3 and 2-phenyl analogs; benzyl group adds conformational flexibility.

Distinct chemical probe profile for membrane permeability studies

Calculated values; experimental logP not reported

Evidence Dimension	Lipophilicity (cLogP) and hydrogen-bond acceptor count
Target Compound Data	C20H16N4O2S; MW 376.4 g/mol; contains benzylthio (S-linked) and 2-furyl substituents; 7 H-bond acceptors (estimated).
Comparator Or Baseline	6-(2-furyl)-2-(trifluoromethyl) analog: C14H9F3N4O2, MW 322.24 g/mol . 2-(Benzylthio)-6-phenyl analog: C22H18N4OS, MW 386.47 g/mol . Unsubstituted core: C9H8N4O, MW 188.19 g/mol .
Quantified Difference	The target has higher MW and lipophilicity than the CF3 analog; comparable MW but enhanced H-bonding capacity vs. the phenyl analog; substantially greater complexity and lipophilicity than the unsubstituted core.
Conditions	Calculated from molecular formula and structural features; experimental logP not reported.

Why This Matters

Differentiated lipophilicity and H-bonding profile directly impact membrane permeability, protein binding, and assay compatibility, making the target compound a distinct chemical probe compared to close analogs.

Benzylthioether Moiety as a Distinctive Pharmacophoric Feature vs. Methylthio and Trifluoromethyl Analogs

The benzylthioether group in the target compound distinguishes it from analogs bearing methylthio, trifluoromethyl, or unsubstituted triazole moieties. In related quinazolinone-1,2,4-triazolylthioether series, the nature of the S-substituent (benzyl vs. substituted benzyl) significantly modulated antimicrobial activity, with certain benzyl derivatives showing EC50 values of 47.6 μg/mL and 22.1 μg/mL against Xanthomonas spp., outperforming the commercial bactericide bismerthiazol [1]. Although the core scaffold differs, the benzylthioether motif is associated with enhanced target engagement in sulfur-containing heterocyclic chemotypes. The target compound's S-benzyl group offers distinct steric and electronic properties compared to S-methyl or S-unsubstituted analogs, potentially influencing off-rate kinetics and metabolic stability.

Benzylthio pharmacophore

Class-level

In a related quinazolinone-triazolylthioether series, benzylthio derivatives showed EC50 22.1–47.6 μg/mL against Xanthomonas spp.

Supports antimicrobial screening rationale

Direct compound data unavailable; class SAR insight

Evidence Dimension	Antimicrobial potency of the benzylthioether pharmacophore (class-level SAR)
Target Compound Data	2-Benzylthio substitution on a triazoloquinazolinone core. Antimicrobial activity for this specific derivative has not been reported.
Comparator Or Baseline	In a related quinazolinone-1,2,4-triazolylthioether series, compound VIIs (4-trifluoromethylbenzylthio derivative) showed EC50 = 47.6 μg/mL (Xanthomonas oryzae) and EC50 = 22.1 μg/mL (Xanthomonas axonopodis pv. citri), superior to bismerthiazol [1]. Compound VIIh (4-chlorobenzylthio) exhibited better fungicidal activity than hymexazol at 50 μg/mL.
Quantified Difference	VIIs vs. bismerthiazol: EC50 values indicate superior potency (specific fold-difference relative to bismerthiazol not provided in the abstract).
Conditions	In vitro antimicrobial assays against phytopathogenic bacteria and fungi.

Why This Matters

The benzylthioether group is validated as a potency-enhancing pharmacophore in related heterocyclic systems, supporting the rationale for procuring this specific benzylthio-substituted derivative for antimicrobial or target-based screening.

• [1] Bo-Ren Yan, Xin-Yang Lv, Huan-Huan Du, Manni Gao, Jian Huang, Xiaoping Bao. Synthesis and biological activities of novel quinazolinone derivatives containing a 1,2,4-triazolylthioether moiety. Chemical Papers, 2016, 70(7), 983–993. DOI: 10.1515/chempap-2016-0034. View Source

Recommended Application Scenarios for 2-(Benzylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one Based on Available Evidence

Structure-Activity Relationship (SAR) Expansion of Triazoloquinazolinone Antioxidant Chemotypes

The target compound can serve as a key derivative in SAR studies aimed at probing the effect of combined benzylthio and furyl substitution on the radical scavenging activity of the 6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one scaffold. The core scaffold class has established, quantifiable antioxidant activity in DPPH assays [1]. Incorporating this compound alongside its 2-CF3, 2-phenyl, and unsubstituted analogs would allow systematic evaluation of substituent contributions to IC50 values in a single, controlled experimental series.

Focused Library Screening for Antimicrobial Hit Identification

Benzylthioether-containing quinazolinone derivatives have demonstrated EC50 values superior to commercial bactericides against phytopathogenic Xanthomonas species [2]. The target compound provides a conformationally distinct benzylthioether presentation on a dihydrotriazoloquinazolinone scaffold, making it a rational inclusion in focused libraries for screening against agricultural or clinical microbial targets. Its structural differentiation from the 3-((triazolyl)methyl)quinazolin-4(3H)-one series tested by Yan et al. (2016) offers complementary chemical space coverage.

Physicochemical Property Benchmarking in Lead Optimization Programs

The target compound, with its balanced lipophilicity (benzylthio) and H-bond acceptor count (furyl oxygen), occupies a distinct position in the property space relative to commonly available triazoloquinazolinone analogs . It can be used as a benchmarking probe in lead optimization cascades where modulation of cLogP, solubility, and permeability are being evaluated as a function of 2-position and 6-position substituent variation.

Microwave-Assisted Synthetic Methodology Development and Scale-Up Studies

The core scaffold is accessible via efficient microwave-assisted multicomponent reactions in water, achieving near-quantitative yields within minutes [1]. The target compound can be employed as a model substrate for further optimization of green synthetic protocols assessing the compatibility of benzylthio and furyl functionalities with microwave conditions, thereby contributing to scalable and sustainable production of functionalized triazoloquinazolinones.

Application

Selection Property

Validation Focus

Triazoloquinazolinone SAR expansion

Substituent-dependent radical scavenging

DPPH IC50 across analog series

Antimicrobial focused-library screening

Benzylthioether spatial presentation

MIC/EC50 against target strain panels

Physicochemical profiling in lead optimization

cLogP and H-bond modulation

Solubility and permeability assays

Green synthesis methodology development

Microwave compatibility of benzylthio/furyl groups

Reaction yield and scalability assessment

• [1] Rajesh Sompalle, Selvaraj Mohana Roopan. Microwave assisted synthesis of ring junction heterocyclic antioxidants. Research on Chemical Intermediates, 2015, 41(6), 5353–5366. DOI: 10.1007/s11164-015-2371-0. View Source
• [2] Bo-Ren Yan, Xin-Yang Lv, Huan-Huan Du, Manni Gao, Jian Huang, Xiaoping Bao. Synthesis and biological activities of novel quinazolinone derivatives containing a 1,2,4-triazolylthioether moiety. Chemical Papers, 2016, 70(7), 983–993. DOI: 10.1515/chempap-2016-0034. View Source